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Introduction

Co-translational translocation is a fundamental cellular process whereby nascent polypeptide
chains are threaded across the endoplasmic reticulum (ER) membrane concurrently with their
synthesis by the ribosome. This process is mediated by the Sec61 translocon, a highly
conserved protein-conducting channel. The selective inhibition of this pathway presents a
promising therapeutic strategy for various diseases, including cancer and viral infections.
Sec61-IN-4 (also known as Compound 16b) is a potent and specific small molecule inhibitor of
the Sec61 translocon, offering a valuable tool for studying the mechanisms of co-translational
translocation and for drug discovery efforts.

Mechanism of Action

Sec61-IN-4 exerts its inhibitory effect by directly binding to the Sec61a subunit, the central
component of the translocon channel. The Sec61 translocon consists of a central pore that is
sealed by a "plug" domain. For translocation to occur, this plug must be displaced. Sec61-IN-4
stabilizes the closed conformation of the translocon by preventing the displacement of the plug
domain.[1] This action effectively blocks the entry of nascent polypeptides into the ER lumen,
leading to their accumulation in the cytosol.

Quantitative Data
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The potency of Sec61-IN-4 has been characterized in both cell-based and in vitro assays.

Target/Substra
Assay Type System . Key Parameter Value
e
o 0.04 nM[2][3][4]
Cell Viability u87-MG cells Endogenous IC50
[SIEe1[71i8]
In Vitro
ER Microsomes TNFa % Inhibition 90% at 1 nM[1]

Translocation

Signaling Pathway and Inhibition Model

The following diagram illustrates the process of co-translational translocation and the inhibitory
action of Sec61-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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